Cas no 1782864-06-5 (3-methylimidazo1,5-apyrazine-1-sulfonyl chloride)

• Product Name: 3-methylimidazo1,5-apyrazine-1-sulfonyl chloride
• CAS No: 1782864-06-5
• MF: C₇H₆ClN₃O₂S
• MW: 231.659438610077
• CID: 5969701
• PubChem ID: 84695133
• Update Time: 2025-06-23

3-methylimidazo1,5-apyrazine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methylimidazo1,5-apyrazine-1-sulfonyl chloride
• EN300-1590765
• 1782864-06-5
• 3-methylimidazo[1,5-a]pyrazine-1-sulfonyl chloride

• Inchi： 1S/C7H6ClN3O2S/c1-5-10-7(14(8,12)13)6-4-9-2-3-11(5)6/h2-4H,1H3
• InChI Key： GHQOGXUNNSERGV-UHFFFAOYSA-N
• SMILES： ClS(C1=C2C=NC=CN2C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 230.9869253g/mol
• Monoisotopic Mass: 230.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7Ų

Additional information on 3-methylimidazo1,5-apyrazine-1-sulfonyl chloride

3-Methylimidazo[1,5-A]Pyrazine-1-Sulfonyl Chloride: A Comprehensive Overview

3-Methylimidazo[1,5-a]pyrazine-1-sulfonyl chloride, identified by the CAS number 1782864-06-5, is a highly specialized chemical compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in organic synthesis due to their reactivity and versatility. The structure of this compound consists of an imidazo[1,5-a]pyrazine ring system substituted with a methyl group at the 3-position and a sulfonyl chloride group at the 1-position. This unique combination of functional groups makes it a valuable building block in the synthesis of complex molecules.

The imidazo[1,5-a]pyrazine core is a bicyclic heterocycle that exhibits interesting electronic properties due to its conjugated system. The presence of nitrogen atoms in both rings contributes to its aromaticity and stability. The methyl substitution at the 3-position introduces steric effects and modifies the electronic environment of the molecule, which can be exploited in designing specific reactivity profiles. The sulfonyl chloride group, on the other hand, is highly reactive and can undergo nucleophilic substitutions or act as an electrophilic partner in various coupling reactions.

Recent studies have highlighted the potential of 3-methylimidazo[1,5-a]pyrazine-1-sulfonyl chloride in drug discovery and materials synthesis. For instance, researchers have explored its role as a precursor for bioactive compounds targeting specific enzyme systems. The sulfonyl chloride group has been utilized in forming sulfonamides, which are known for their pharmacological activities. Additionally, the compound has shown promise in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs), where its sulfur-based functionality plays a crucial role in metal coordination.

In terms of synthesis, 3-methylimidazo[1,5-a]pyrazine-1-sulfonyl chloride can be prepared via a multi-step process involving cyclization reactions and functional group transformations. The starting materials typically include derivatives of pyrazine or imidazole precursors, which are subjected to nucleophilic aromatic substitution or other cyclization techniques to form the imidazo[1,5-a]pyrazine ring system. The introduction of the methyl group and sulfonyl chloride functionality requires careful optimization to ensure high yields and purity.

The chemical properties of this compound make it suitable for a wide range of applications. Its reactivity towards nucleophiles makes it an excellent electrophile in substitution reactions, while its aromatic stability ensures compatibility with various reaction conditions. Moreover, the compound's solubility and thermal stability have been studied extensively, providing insights into its suitability for large-scale synthesis and industrial applications.

In conclusion, 3-methylimidazo[1,5-a]pyrazine-1-sulfonyl chloride is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity profile make it an invaluable tool for researchers working on complex molecule construction and functional material development. As ongoing research continues to uncover new applications for this compound, its role in advancing chemical science is expected to grow further.